Cas no 2445784-57-4 (5-Bromo-4-(1,1-difluoroethyl)pyrimidin-2-amine)

• Product Name: 5-Bromo-4-(1,1-difluoroethyl)pyrimidin-2-amine
• CAS No: 2445784-57-4
• MF: C₆H₆BrF₂N₃
• MW: 238.03274679184
• MDL: MFCD32692367
• CID: 5668074
• PubChem ID: 155821422
• Update Time: 2023-09-12

5-Bromo-4-(1,1-difluoroethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2445784-57-4
• 5-Bromo-4-(1,1-difluoroethyl)pyrimidin-2-amine
• EN300-26864928

• MDL： MFCD32692367
• Inchi： 1S/C6H6BrF2N3/c1-6(8,9)4-3(7)2-11-5(10)12-4/h2H,1H3,(H2,10,11,12)
• InChI Key： HMMWACLTXVRPEO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N)N=C1C(C)(F)F

Computed Properties

• Exact Mass: 236.97132g/mol
• Monoisotopic Mass: 236.97132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų